molecular formula C13H14O3 B8475325 Methyl 5-(3-methoxyphenyl)penta-2,4-dienoate CAS No. 507222-39-1

Methyl 5-(3-methoxyphenyl)penta-2,4-dienoate

Cat. No.: B8475325
CAS No.: 507222-39-1
M. Wt: 218.25 g/mol
InChI Key: CLCOSIOXUJVIOE-UHFFFAOYSA-N
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Description

Methyl 5-(3-methoxyphenyl)penta-2,4-dienoate is a useful research compound. Its molecular formula is C13H14O3 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

507222-39-1

Molecular Formula

C13H14O3

Molecular Weight

218.25 g/mol

IUPAC Name

methyl 5-(3-methoxyphenyl)penta-2,4-dienoate

InChI

InChI=1S/C13H14O3/c1-15-12-8-5-7-11(10-12)6-3-4-9-13(14)16-2/h3-10H,1-2H3

InChI Key

CLCOSIOXUJVIOE-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)C=CC=CC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of potassium tert-butoxide (52 g) and tert-butanol (170 ml) was treated dropwise with a mixture of 3-methoxybenzaldehyde (30 g) and methyl crotonate (35 ml). The temperature of the reaction mixture rose to 80° C. during the addition and was then maintained for a further 3 hours at 65° C. The reaction mixture was cooled to room temperature, poured into ice/water and washed with diethyl ether. The aqueous phase was acidified with concentrated HCl and extracted with ethyl acetate. The organic phase was washed with brine, dried (MgSO4) and evaporated under reduced pressure to yield an orange oil. Yield 53.2 g. Used directly in the next step.
Quantity
52 g
Type
reactant
Reaction Step One
Quantity
170 mL
Type
solvent
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step Two
Quantity
35 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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